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For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the covalent labeling of antibodies with Texas
Red, a red fluorescent dye commonly used in various immunodetection methods such as

immunohistochemistry, flow cytometry, and Western blotting. The protocol is based on the

reaction of a Texas Red succinimidyl ester with primary amines on the antibody.

Introduction
Texas Red is a fluorescent dye with an excitation maximum at approximately 595 nm and an

emission maximum at around 613 nm.[1][2] The succinimidyl ester derivative of Texas Red
reacts efficiently with primary amine groups (-NH2) on proteins, such as the lysine residues of

an antibody, to form a stable amide bond. Some variants, like Texas Red™-X, incorporate a

seven-atom spacer to minimize the interaction between the fluorophore and the protein, which

can help preserve antibody function.[3][4] Successful conjugation is dependent on several

factors including antibody purity, concentration, and the buffer composition.

Data Presentation: Key Parameters for Antibody
Labeling
The following table summarizes the key quantitative parameters for successful antibody

labeling with Texas Red, compiled from various protocols.
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Parameter
Recommended
Range/Value

Notes

Antibody Purity >95%

Affinity-purified antibodies are

recommended. Crude serum

or antibodies in solutions

containing stabilizing proteins

like BSA or gelatin will not

label well.[3]

Antibody Concentration 1-4 mg/mL

Optimal results are generally

achieved within this range.

Some protocols suggest a

range of 0.5-5 mg/mL.

Buffer Composition
Amine-free buffer (e.g., MES,

MOPS, HEPES, PBS)

Buffers containing primary

amines like Tris or glycine will

compete with the antibody for

reaction with the succinimidyl

ester.

Buffer pH 6.5 - 8.5

The reaction is most efficient at

a slightly alkaline pH. Some

protocols specifically

recommend a pH of ~8.3.

Reaction Temperature Room Temperature (20-25°C)

The conjugation reaction is

typically carried out at room

temperature.

Incubation Time 1 - 3 hours

Some protocols suggest that

the reaction can be left

overnight without negative

effects.

Molar Ratio (Dye:Antibody) 2:1 to 4:1

For IgG antibodies, an optimal

labeling is often achieved with

2-4 moles of Texas Red-X dye

per mole of antibody.
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Storage of Conjugate 4°C, protected from light

For short-term storage, 4°C is

recommended. For long-term

storage, aliquots can be stored

at -20°C, often with the

addition of a cryoprotectant

like 50% glycerol.

Fluorescently conjugated

antibodies should always be

protected from light to prevent

photobleaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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